Cas no 2145202-88-4 ((3S)-3-amino-3-{spiro2.2pentan-1-yl}propanoic acid)

• Product Name: (3S)-3-amino-3-{spiro2.2pentan-1-yl}propanoic acid
• CAS No: 2145202-88-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5877198
• PubChem ID: 165518993
• Update Time: 2024-01-02

(3S)-3-amino-3-{spiro2.2pentan-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-{spiro2.2pentan-1-yl}propanoic acid
• EN300-1285516
• (3S)-3-amino-3-{spiro[2.2]pentan-1-yl}propanoic acid
• 2145202-88-4

• Inchi： 1S/C8H13NO2/c9-6(3-7(10)11)5-4-8(5)1-2-8/h5-6H,1-4,9H2,(H,10,11)/t5?,6-/m0/s1
• InChI Key： KYTIHEFVNJTFBB-GDVGLLTNSA-N
• SMILES： OC(C[C@@H](C1CC21CC2)N)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 63.3Ų